![molecular formula C13H11F3N2O2S2 B2809674 Ethyl {[4-(2-thienyl)-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate CAS No. 505054-22-8](/img/structure/B2809674.png)
Ethyl {[4-(2-thienyl)-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate
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Description
Ethyl {[4-(2-thienyl)-6-(trifluoromethyl)-pyrimidin-2-yl]thio}acetate is a chemical compound with the molecular formula C13H11F3N2O2S2 and a molecular weight of 348.37 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, attached to a thiophene ring, a five-membered ring with a sulfur atom . The compound also contains a trifluoromethyl group and an ethyl thioacetate group .Chemical Reactions Analysis
Esters, such as this compound, can undergo various reactions including hydrolysis under acidic or basic conditions, trans-esterification, aminolysis, and reduction .Scientific Research Applications
Synthesis and Chemical Reactions
- The compound has been utilized in the synthesis of new thieno[2,3-b]pyridine derivatives bearing a trifluoromethyl group. These derivatives have been further reacted to yield a variety of compounds, including hydrazones, pyridothienopyrimidine derivatives, and unexpected products through reactions with hydrazine hydrate, aromatic or heterocyclic aldehydes, and other reagents (Abdel-rahman, Bakhite, & Al-Taifi, 2005).
- It is also a precursor in the synthesis of heterocyclic compounds containing cycloalka(e)thieno[2,3-b]pyridine moiety, showcasing its versatility in generating diverse chemical structures (Al‐Sehemi & Bakhite, 2005).
Biological Applications
- Certain derivatives of thienopyrimidines synthesized using this compound have demonstrated high inhibition of Hep-G2 cell growth, indicating potential antitumor properties. Specifically, fused heptyl of thienopyrimidothiazines shows promising specific antitumor agent against Hep-G2 cells (Aly et al., 2010).
- In another study, newly synthesized thiophenyl thienopyrimidinone derivatives prepared from this compound were tested as anti-cancer agents against MCF-7 and MCF-10A cancer cells. The compounds significantly reduced tumor growth in vivo, highlighting their potential as anticancer agents (Amr et al., 2019).
Material Science and Photophysical Properties
- The compound has been explored for the synthesis of novel 5,6-disubstituted ethyl 3-amino-4-cyanothieno[2,3-b]pyridine-2-carboxylates, with a focus on their spectral-fluorescent properties. This study highlights its application in the development of materials with specific photophysical characteristics (Ershov et al., 2019).
Properties
IUPAC Name |
ethyl 2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F3N2O2S2/c1-2-20-11(19)7-22-12-17-8(9-4-3-5-21-9)6-10(18-12)13(14,15)16/h3-6H,2,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDRZOZRORMDXHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC(=CC(=N1)C(F)(F)F)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F3N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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